Cas no 29706-96-5 (Resistoflavine)

• Product Name: Resistoflavine
• CAS No: 29706-96-5
• MF: C₂₂H₁₆O₇
• MW: 392.358246803284
• CID: 269865
• PubChem ID: 198084
• Update Time: 2025-05-19

Resistoflavine Chemical and Physical Properties

Names and Identifiers

• 2H-Benzo[cd]pyrene-2,6,10(1H,11bH)-trione,3,5,7,11b-tetrahydroxy-1,1,9-trimethyl-, (-)-
• Resistoflavin
• Resistoflavine
• J-017609
• 2H-Benzo(cd)pyrene-2,6,10(1H,11bH)-trione, 3,5,7,11b-tetrahydroxy-1,1,9-trimethyl-, (-)-
• 29706-96-5
• 2,12,14,17-tetrahydroxy-4,9,9-trimethylpentacyclo[13.3.1.05,18.08,17.011,16]nonadeca-1,3,5(18),7,11,13,15-heptaene-6,10,19-trione
• DTXSID00952156
• 2H-Benzo[cd]pyrene-2,6,10(1H,11bH)-trione, 3,5,7,11b-tetrahydroxy-1,1,9-trimethyl-, (-)-
• BRN 2491848
• 3,5,7,11b-Tetrahydroxy-1,1,9-trimethyl-2H-benzo[cd]pyrene-2,6,10(1H,11bH)-trione
• AKOS040755571
• (-)-3,5,7,11b-Tetrahydroxy-1,1,9-trimethyl-2H-benzo(cd)pyrene-2,6,10(1H,11bH)-trione
• 2,4,14,17-tetrahydroxy-7,7,12-trimethylpentacyclo[13.3.1.0?,(1)?.0?,(1)?.0(1)(1),(1)?]nonadeca-1,3,5(18),8,11,13,15-heptaene-6,10,19-trione
• CS-0082872
• HY-121613

• Inchi： 1S/C22H16O7/c1-7-4-8(23)14-17-13(7)11(26)6-12-21(2,3)20(28)16-10(25)5-9(24)15(19(14)27)18(16)22(12,17)29/h4-6,23-25,29H,1-3H3
• InChI Key： FRXZTKQCZPGFDX-UHFFFAOYSA-N
• SMILES： OC12C3C4=C(C=C(C)C=3C(C=C1C(C)(C)C(C1C(=CC(=C(C4=O)C2=1)O)O)=O)=O)O

Computed Properties

• Exact Mass: 392.089603
• Monoisotopic Mass: 392.089603
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132
• XLogP3: 2.4

Experimental Properties

• Density: 1.72
• Boiling Point: 762.1°Cat760mmHg
• Flash Point: 428.6°C
• Refractive Index: 1.805

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on Resistoflavine

Introduction to Resistoflavine (CAS No. 29706-96-5)

Resistoflavine, chemically known by the CAS number 29706-96-5, is a flavonoid derivative that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, belonging to the flavone class, exhibits a unique structure that contributes to its diverse biological activities. Thename Resistoflavine itself suggests its potential role in providing resistance against various biological stressors, making it a subject of extensive study in both academic and industrial settings.

The molecular formula of Resistoflavine is C₁₅H₁₀O₄, and it is characterized by a benzopyranone core structure. This core is flanked by two hydroxyl groups and a methoxy group, which are key to its pharmacological properties. The presence of these functional groups allows Resistoflavine to interact with multiple biological targets, including enzymes and receptors, thereby modulating various cellular processes.

In recent years, Resistoflavine has been the focus of numerous studies due to its potential therapeutic applications. One of the most promising areas of research involves its antioxidant properties. Oxidative stress is a hallmark of many diseases, including neurodegenerative disorders and cardiovascular conditions. Resistoflavine has been shown to scavenge free radicals and reduce oxidative damage, thereby protecting cells from injury. This property has led to investigations into its potential use as a therapeutic agent in conditions where oxidative stress plays a significant role.

Furthermore, Resistoflavine has demonstrated anti-inflammatory effects in preclinical studies. Chronic inflammation is associated with a wide range of pathological conditions, such as arthritis and inflammatory bowel disease. The ability of Resistoflavine to inhibit inflammatory pathways suggests that it may have therapeutic benefits in managing these conditions. Specifically, studies have shown that Resistoflavine can modulate the expression of pro-inflammatory cytokines and reduce the activity of inflammatory enzymes.

The anticancer potential of Resistoflavine is another area of active investigation. Flavonoids are known for their ability to induce apoptosis in cancer cells while sparing healthy cells. Resistoflavine has been found to exhibit similar effects, particularly in breast and prostate cancer cell lines. Its mechanism involves the activation of apoptotic pathways and the inhibition of cell proliferation. These findings have opened up new avenues for the development of novel anticancer therapies.

In addition to its biological activities, Resistoflavine also shows promise in the realm of neuroprotection. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative damage. Resistoflavine has been shown to protect neurons from damage induced by these factors, suggesting its potential as a neuroprotective agent. Furthermore, its ability to cross the blood-brain barrier enhances its therapeutic potential for central nervous system disorders.

The pharmacokinetics of Resistoflavine have also been studied extensively. Its absorption, distribution, metabolism, and excretion (ADME) profiles suggest that it can be administered orally with good bioavailability. However, its half-life is relatively short, which may necessitate frequent dosing or formulation strategies designed to enhance its stability and bioavailability.

The synthetic pathways for producing Resistoflavine have also been optimized in recent years. Researchers have developed efficient methods for synthesizing this compound using natural flavonoids as starting materials. These synthetic routes not only provide a sustainable source for Resistoflavine but also allow for modifications that can enhance its pharmacological properties.

Ethical considerations are an important aspect when studying compounds like Resistoflavine. Clinical trials must be designed with careful attention to patient safety and informed consent. The growing body of preclinical data supports further investigation into the therapeutic potential of Resistoflavine, but rigorous clinical trials are necessary to confirm these findings in human populations.

The future directions for research on Resistoflavine are promising. Ongoing studies aim to elucidate the precise mechanisms by which it exerts its biological effects and identify new therapeutic applications. Additionally, efforts are underway to develop novel formulations that can enhance its delivery and efficacy.

In conclusion, Resistoflavine (CAS No.29706-96-5) is a versatile flavonoid derivative with significant potential in pharmaceutical applications. Its diverse biological activities make it a valuable compound for research in areas such as antioxidant therapy, anti-inflammation, cancer treatment, neuroprotection, and more. As our understanding of its pharmacological properties continues to grow, so too does its promise as a therapeutic agent.